2-(1,1'-Biphenyl-4-yl)-2-hydroxypropanoic acid ethyl ester

• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• IUPAC Name: ethyl 2-hydroxy-2-(4-phenylphenyl)propanoate
• InChI: InChI=1S/C17H18O3/c1-3-20-16(18)17(2,19)15-11-9-14(10-12-15)13-7-5-4-6-8-13/h4-12,19H,3H2,1-2H3
• InChI Key: ICYAXDJLUXQZET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C1=CC=C(C=C1)C2=CC=CC=C2)O

Description

2-(1,1'-Biphenyl-4-yl)-2-hydroxypropanoic acid ethyl ester is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a flame dried 500 mL flask flushed with N2, was added 24 g (100 mmol) of ethyl 4-phenylbenzoylformate and 300 mL of anhydrous THF. The solution was cooled with stirring to -25° C. and 37 mL (110 mmol) of a 3.0M solution of methylmagnesium iodide was added at a rate to maintain the reaction temperature below -10° C. The reaction progress was monitored by TLC and upon disappearance of starting material, 100 mL of saturated NH4Cl solution and 200 mL of ether were added. The organic layer was separated and washed with 2×50 mL of brine, dried (MgSO4) and concentrated leaving racemic ethyl 2-[(1,1'-biphenyl)-4-yl]-2-hydroxypropionate as an oil.

Synthesis routes and methods II

Procedure details